Cas no 169532-12-1 ((1R,5S)-3-azabicyclo[3.1.0]hexan-2-one)

• Product Name: (1R,5S)-3-azabicyclo[3.1.0]hexan-2-one
• CAS No: 169532-12-1
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 1350690
• PubChem ID: 10057447
• Update Time: 2025-04-20

(1R,5S)-3-azabicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexan-2-one, (1R)-
• (1R,5S)-3-azabicyclo[3.1.0]hexan-2-one
• H11212
• CS-0375511
• (1R)-3-Azabicyclo[3.1.0]hexan-2-one
• PS-18715
• AKOS006356255
• 169532-12-1

• Inchi： 1S/C5H7NO/c7-5-4-1-3(4)2-6-5/h3-4H,1-2H2,(H,6,7)/t3-,4-/m1/s1
• InChI Key： KHLMVJUFZYQPEP-QWWZWVQMSA-N
• SMILES： O=C1[C@@H]2C[C@@H]2CN1

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1